Cas no 888464-58-2 (N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide
• CAS No: 888464-58-2
• MF: C₂₀H₂₀N₂O₆
• MW: 384.382605552673
• CID: 6256193
• PubChem ID: 7501975
• Update Time: 2025-10-19

N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide
• F1883-1085
• 888464-58-2
• AB00677255-01
• AKOS024617282
• N-(2,5-dimethoxyphenyl)-3-[(2-methoxyacetyl)amino]-1-benzofuran-2-carboxamide
• N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)benzofuran-2-carboxamide

• Inchi： 1S/C20H20N2O6/c1-25-11-17(23)22-18-13-6-4-5-7-15(13)28-19(18)20(24)21-14-10-12(26-2)8-9-16(14)27-3/h4-10H,11H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： WMZKZGAVAFPBEC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=C(C=CC=1OC)OC)=O)NC(COC)=O

Computed Properties

• Exact Mass: 384.13213636g/mol
• Monoisotopic Mass: 384.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99Ų

Additional information on N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide

Professional Introduction to N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide (CAS No. 888464-58-2)

N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide, identified by its CAS number 888464-58-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzofuran class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including methoxy and acetamido substituents, enhances its potential as a versatile intermediate in drug discovery and development.

The benzofuran core of N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide is a key feature that contributes to its unique chemical properties and biological interactions. Benzofurans have been extensively studied for their roles in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The dimethoxy group at the 2 and 5 positions of the phenyl ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide represents a promising candidate in this domain due to its complex structural features. The acetamido group at the 3-position introduces a polar moiety that can enhance solubility and bioavailability, critical factors for drug efficacy. Moreover, the combination of methoxy and acetamido groups provides multiple sites for chemical modification, allowing for the synthesis of derivatives with tailored biological activities.

The pharmacological potential of N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, uncovering mechanisms that may contribute to its therapeutic effects. For instance, studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors involved in cancer progression. Additionally, its ability to modulate inflammatory pathways has been highlighted in models of chronic diseases.

The synthesis of N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations are commonly utilized in the construction of the benzofuran core. These methods not only enhance efficiency but also allow for the introduction of additional functional groups with minimal side reactions.

The structural complexity of N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide presents both challenges and opportunities in drug development. While it offers a rich scaffold for molecular optimization, it also necessitates rigorous characterization to fully understand its behavior in biological systems. High-resolution spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential tools for elucidating its structure and dynamics. Additionally, computational modeling has been increasingly used to predict binding affinities and metabolic stability.

In conclusion, N-(2,5-dimethoxyphenyl)-3-(2-methoxyacetamido)-1-benzofuran-2-carboxamide (CAS No. 888464-58-2)